Cas no 90874-39-8 (2-phenylcyclobutan-1-amine hydrochloride)

• Product Name: 2-phenylcyclobutan-1-amine hydrochloride
• CAS No: 90874-39-8
• MF: C₁₀H₁₄ClN
• MW: 183.677861690521
• MDL: MFCD26406965
• CID: 4728748
• PubChem ID: 71743844
• Update Time: 2025-04-24

2-phenylcyclobutan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-PHENYLCYCLOBUTANAMINE HCL
• 2-phenylcyclobutan-1-amine hydrochloride
• 2-PHENYLCYCLOBUTANAMINE HYDROCHLORIDE
• 2-Phenylcyclobutan-1-amine--hydrogen chloride (1/1)
• AS-42270
• EN300-182988
• 90874-39-8
• 2-PHENYLCYCLOBUTANAMINEHYDROCHLORIDE
• MFCD26406965
• 2-phenylcyclobutan-1-amine;hydrochloride
• DTXSID40857378
• AKOS025312105

• MDL： MFCD26406965
• Inchi： 1S/C10H13N.ClH/c11-10-7-6-9(10)8-4-2-1-3-5-8;/h1-5,9-10H,6-7,11H2;1H
• InChI Key： XRWXBXHIAUZHMB-UHFFFAOYSA-N
• SMILES： Cl.NC1CCC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 183.0814771g/mol
• Monoisotopic Mass: 183.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

2-phenylcyclobutan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-phenylcyclobutan-1-amine hydrochloride

Comprehensive Overview of 2-Phenylcyclobutanamine HCl (CAS No. 90874-39-8): Properties, Applications, and Market Insights

2-Phenylcyclobutanamine HCl (CAS No. 90874-39-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique cyclobutane ring structure bonded to a phenyl group, serves as a critical intermediate in the synthesis of various bioactive molecules. The hydrochloride salt form enhances its stability and solubility, making it a preferred choice for laboratory and industrial applications.

The molecular structure of 2-Phenylcyclobutanamine HCl combines a phenyl ring with a cyclobutylamine moiety, offering distinct steric and electronic properties. Researchers have explored its potential in designing novel central nervous system (CNS) agents, owing to its ability to interact with neurotransmitter receptors. Recent studies highlight its role in modulating dopaminergic and serotonergic pathways, aligning with the growing interest in neuropharmacology and mental health therapeutics.

In synthetic chemistry, 2-Phenylcyclobutanamine HCl is valued for its versatility as a building block. Its rigid cyclobutane scaffold introduces conformational constraints, which are advantageous in developing peptide mimetics and small-molecule inhibitors. This aligns with current trends in drug discovery, where researchers prioritize compounds with improved target selectivity and metabolic stability. The compound’s applicability extends to catalysis and material science, where its aromatic and aliphatic features contribute to functional material design.

Market demand for 2-Phenylcyclobutanamine HCl has risen due to its relevance in high-throughput screening and medicinal chemistry. Pharmaceutical companies and academic institutions frequently seek this compound for structure-activity relationship (SAR) studies, particularly in optimizing lead compounds for neurological disorders. The compound’s CAS No. 90874-39-8 is often queried in scientific databases, reflecting its niche yet expanding role in R&D.

From a regulatory perspective, 2-Phenylcyclobutanamine HCl is handled under standard laboratory safety protocols. While not classified as hazardous under major chemical inventories, proper personal protective equipment (PPE) and ventilation are recommended during handling. Its stability under ambient conditions makes it suitable for long-term storage, though desiccants are advised to prevent moisture absorption.

Recent advancements in green chemistry have spurred interest in sustainable synthesis routes for 2-Phenylcyclobutanamine HCl. Innovations such as photocatalysis and flow chemistry are being explored to reduce waste and improve yield—a response to the industry’s push for environmentally friendly processes. These developments resonate with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in responsible consumption and production.

Analytical characterization of 2-Phenylcyclobutanamine HCl typically involves HPLC, NMR spectroscopy, and mass spectrometry, ensuring high purity for research applications. Quality control protocols emphasize the absence of residual solvents and byproducts, which is critical for reproducibility in biological assays. Suppliers often provide certificates of analysis (CoA) to meet stringent academic and industrial standards.

In summary, 2-Phenylcyclobutanamine HCl (CAS No. 90874-39-8) represents a multifaceted tool in modern chemistry and drug development. Its structural uniqueness, coupled with broad applicability, positions it as a compound of enduring scientific and commercial value. As research into CNS therapeutics and sustainable synthesis progresses, this compound is poised to remain a focal point in innovative chemical solutions.